Cas no 1225065-28-0 (ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate)

• Product Name: ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate
• CAS No: 1225065-28-0
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5618058
• PubChem ID: 82045343
• Update Time: 2025-11-01

ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate (ACI)
• 1H-Indole-3-carboxylic acid, 4-formyl-5-hydroxy-1,2-dimethyl-, ethyl ester (ACI)
• ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate

• Inchi： 1S/C14H15NO4/c1-4-19-14(18)12-8(2)15(3)10-5-6-11(17)9(7-16)13(10)12/h5-7,17H,4H2,1-3H3
• InChI Key： QYNMNMMZKZRUTR-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=C(C)N(C=2C=CC=1O)C)C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate

Comprehensive Overview of Ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 1225065-28-0)

Ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 1225065-28-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique indole core structure, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a valuable building block for researchers exploring novel pharmaceutical agents, fluorescent dyes, and organic semiconductors.

The growing interest in indole derivatives like ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate stems from their versatile applications in drug discovery. Recent studies highlight its potential role in designing anti-inflammatory and antioxidant compounds, aligning with the increasing demand for natural product-inspired therapeutics. Researchers are particularly intrigued by its formyl and hydroxy functional groups, which enable selective modifications for targeted drug development.

In the context of green chemistry, this compound has been explored for its compatibility with sustainable synthesis methods. With the rise of environmentally friendly practices, scientists are investigating catalyst-free and solvent-free approaches to optimize its production. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in material science. Its electron-rich indole skeleton makes it a candidate for developing organic light-emitting diodes (OLEDs) and photovoltaic materials. As the demand for renewable energy solutions grows, researchers are actively studying its photophysical properties to enhance energy conversion efficiency—a hot topic in nanotechnology forums.

From an analytical perspective, CAS No. 1225065-28-0 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, critical for high-throughput screening in drug discovery. The compound's stability under various conditions is also a subject of ongoing research, particularly for storage and transportation optimization.

In summary, ethyl 4-formyl-5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylate represents a multifaceted compound with applications spanning pharmaceuticals, materials, and sustainable chemistry. Its structural versatility and functional groups continue to inspire innovations, making it a focal point for both academic and industrial research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and clean energy.